Chromous sulfate

• Key on ui mechanism of action: Chromium is an essential nutrient involved in the metabolism of glucose, insulin and blood lipids. Its role in potentiating insulin signalling cascades has been implicated in several studies. Chromium upregulates insulin-stimulated insulin signal transduction via affecting effector molecules downstream of the insulin receptor (IR). IR-mediated signalling pathway involves phoshorylation of multiple intracellular domains and protein kinases, and downstream effector molecules. Upon activation by ligands, intracellular β-subunit of IR autophosphorylates and activates tyrosine kinase domain of the IR, followed by activation and phosphorylation of regulatory proteins and downstream signalling effectors including phosphatidylinositol 2-kinase (PI3K). PI3K activates further downstream reaction cascades to activate protein kinase B (Akt) to ultimately promote translocation of glucose transporter-4 (Glut4)-vesicles from the cytoplasm to the cell surface and regulate glucose uptake. Chromium enhances the kinase activity of insulin receptor β and increases the activity of downstream effectors, pI3-kinase and Akt. Under insulin-resistant conditions, chromium also promotes GLUT-4 transporter translocation that is independent of activity of IR, IRS-1, PI3-kinase, or Akt; chromium mediates cholesterol efflux from the membranes via increasing fluidity of the membrane by decreasing the membrane cholesterol and upregulation of sterol regulatory element-binding protein. As a result, intracellular GLUT-4 transporters are stimulated to translocate from intracellular to the plasma membrane, leading to enhanced glucose uptake in muscle cells. Chromium attenuates the activity of PTP-1B _in vitro,_ which is a negative regulator of insulin signaling. It also alleviates ER stress that is observed to be elevated the suppression of insulin signaling. ER stress is thought to activate c-Jun N-terminal kinase (JNK), which subsequently induces serine phosphorylation of IRS and aberration of insulin signalling. Transient upregulation of AMPK by chromium also leads to increased glucose uptake.
• CAS No.: 13825-86-0
• Molecular Formula: CrO4S
• Molecular Weight: 148.06 g/mol
• IUPAC Name: chromium(2+);sulfate
• InChI: InChI=1S/Cr.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key: RYPRIXSYXLDSOA-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)[O-].[Cr+2]
• Related CAS: 10101-53-8 (Parent)

Description

Chromous sulfate, also known as chromium(II) sulfate, is an inorganic compound with the chemical formula CrSO₄. It often appears as hydrates, with the pentahydrate form (CrSO₄·5H₂O) being the most common. This compound is characterized by its blue crystalline appearance and high solubility in water. This compound is notable for its reducing properties and is used in various chemical applications .

Preparation Methods

Chromous sulfate can be synthesized through several methods:

The most straightforward method involves treating chromium metal with aqueous sulfuric acid:

Reaction with Sulfuric Acid: $$\text{Cr} + \text{H}_2\text{SO}_4 + 5 \text{H}_2\text{O} \rightarrow \text{CrSO}_4·5\text{H}_2\text{O} + \text{H}_2$$Cr+H2​SO4​+5H2​O→CrSO4​⋅5H2​O+H2​

Another method involves the reduction of chromium(III) sulfate with zinc in an acidic medium:

Reduction of Chromium(III) Sulfate: $$\text{Cr}_2(\text{SO}_4)_3 + \text{Zn} \rightarrow 2 \text{CrSO}_4 + \text{ZnSO}_4$$Cr2​(SO4​)3​+Zn→2CrSO4​+ZnSO4​

Reaction with Chromium(II) Acetate: This compound can also be produced by reacting sulfate salts with chromium(II) acetate.

Chemical Reactions Analysis

Chromous sulfate undergoes various chemical reactions, including:

Oxidation: this compound is easily oxidized by air to form chromium(III) species. This reaction is significant in maintaining the stability of the compound in aqueous solutions.

Reduction: As a reducing agent, this compound is valuable in organic synthesis. .

Substitution: In aqueous solutions, this compound forms metal aquo complexes, typically with six water ligands.

Scientific Research Applications

Chromous sulfate has several applications in scientific research:

Organic Synthesis: It is used as a specialized reducing agent in organic chemistry, particularly for the reduction of conjugated alkenes.

Paramagnetic Resonance Studies: The compound’s paramagnetic properties make it useful in paramagnetic resonance absorption studies, providing insights into its electronic structure and bonding.

Analytical Chemistry: This compound is employed in the quantitative reduction of various functional groups in analytical chemistry.

Mechanism of Action

Chromous sulfate exerts its effects primarily through its reducing properties. In biological systems, chromium is an essential nutrient involved in glucose metabolism, insulin signaling, and lipid metabolism. Chromium upregulates insulin-stimulated insulin signal transduction by affecting effector molecules downstream of the insulin receptor. This process involves the phosphorylation of multiple intracellular domains and protein kinases, ultimately promoting the translocation of glucose transporter-4 vesicles to the cell surface and regulating glucose uptake .

Comparison with Similar Compounds

Chromous sulfate can be compared with other chromium compounds, such as:

Chromium(III) Sulfate: Unlike this compound, chromium(III) sulfate (Cr₂(SO₄)₃) is a violet or green solid used primarily in tanning leather.

Chromium(II) Acetate: This compound, similar to this compound, is used in organic synthesis for its reducing properties.

Copper(II) Sulfate: While not a chromium compound, copper(II) sulfate shares similar structural properties with this compound, particularly in their hydrated forms.

This compound’s unique reducing properties and applications in various fields make it a valuable compound in both research and industrial settings.